Cas no 1781027-97-1 (1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine
• CAS No: 1781027-97-1
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6239694
• PubChem ID: 105519841
• Update Time: 2025-06-10

1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine
• EN300-1908927
• 1-[2-(2-bromo-5-chlorophenyl)ethyl]cyclopropan-1-amine
• 1781027-97-1

• Inchi： 1S/C11H13BrClN/c12-10-2-1-9(13)7-8(10)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： BQIUJBALTTYLGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCC1(CC1)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine (CAS No. 1781027-97-1)

1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine (CAS No. 1781027-97-1) is a specialized organic compound with a unique structural framework, combining a cyclopropane ring with a substituted phenyl group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in the amine functional group of this compound, which can be further modified to create derivatives with tailored properties. The CAS No. 1781027-97-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features align with current trends in fragment-based drug design, where small, rigid molecules like 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine serve as critical scaffolds.

The synthesis of 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the cyclopropane ring and the introduction of the bromo and chloro substituents. Optimizing these processes is a hot topic in synthetic chemistry forums, with researchers sharing protocols to improve yield and purity. The compound’s stability under various conditions is also a subject of investigation, as it impacts its storage and handling.

From an application perspective, 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine is explored in the development of novel pharmaceutical intermediates. Its rigid structure is advantageous for targeting specific biological pathways, such as enzyme inhibition or receptor modulation. Additionally, agrochemical researchers are evaluating its potential as a precursor for crop protection agents, leveraging the halogenated phenyl group’s bioactivity. These applications are frequently discussed in industry reports and patent filings, highlighting the compound’s versatility.

Environmental and safety considerations are paramount when working with 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine. While not classified as hazardous, proper laboratory practices must be followed to ensure safe handling. The compound’s ecological impact is another area of interest, with studies focusing on its biodegradability and potential accumulation in ecosystems. These aspects are increasingly important to regulatory bodies and sustainability-focused researchers.

In summary, 1-2-(2-bromo-5-chlorophenyl)ethylcyclopropan-1-amine (CAS No. 1781027-97-1) is a promising compound with broad applicability in scientific research. Its unique structure and functional groups make it a valuable tool for chemists and biologists alike. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research projects.